Cas no 1261948-14-4 (4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol)

• Product Name: 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol
• CAS No: 1261948-14-4
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18315137
• CID: 2765366
• PubChem ID: 53220878
• Update Time: 2025-08-04

4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-FLUORO-3-METHOXYPHENYL)-2-METHOXYPHENOL
• 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol, 95%
• MFCD18315137
• DTXSID40685572
• 1261948-14-4
• 2'-Fluoro-3,3'-dimethoxy[1,1'-biphenyl]-4-ol
• 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol

• MDL： MFCD18315137
• Inchi： 1S/C14H13FO3/c1-17-12-5-3-4-10(14(12)15)9-6-7-11(16)13(8-9)18-2/h3-8,16H,1-2H3
• InChI Key： DNVDDCJBICGDGO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(=C(C=1)OC)O)OC

Computed Properties

• Exact Mass: 248.08487243g/mol
• Monoisotopic Mass: 248.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol

4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol: A Comprehensive Overview

4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol (CAS No. 1261948-14-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. This compound is characterized by its unique structure, which combines a phenolic group with a substituted aromatic ring. The presence of fluorine and methoxy groups introduces distinct electronic and steric properties, making it a valuable molecule for research and development.

The synthesis of 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol involves advanced organic chemistry techniques, such as Suzuki coupling and nucleophilic aromatic substitution. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity, ensuring scalability for industrial applications. Researchers have also explored the use of catalytic systems to improve reaction efficiency, reducing the environmental footprint of production processes.

One of the most promising areas of research involving 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol is its application in drug discovery. The compound exhibits potential as a lead molecule in the development of new pharmaceutical agents targeting various diseases. For instance, studies have shown that this compound demonstrates selective inhibition against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The fluorine atom in its structure plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability.

In addition to its pharmaceutical applications, 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol has shown promise in agrochemical research. Recent experiments have indicated that this compound possesses potent antifungal activity, making it a potential candidate for developing new crop protection agents. The methoxy groups in its structure contribute to its stability under environmental conditions, ensuring prolonged efficacy when applied to crops.

The electronic properties of 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol make it an interesting candidate for use in organic electronics. Researchers have investigated its potential as a building block for advanced materials such as conductive polymers and organic semiconductors. The fluorine atom enhances the molecule's electron-withdrawing ability, while the methoxy groups provide steric hindrance, balancing the electronic characteristics for optimal performance in electronic devices.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol. Quantum mechanical calculations have provided insights into its electronic structure, helping researchers predict its reactivity under various conditions. These computational studies have been instrumental in guiding experimental work and accelerating the discovery of new applications for this compound.

In conclusion, 4-(2-Fluoro-3-methoxyphenyl)-2-methoxyphenol (CAS No. 1261948-14-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.